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Compound of Interest

Compound Name: 2-Cyano-4'-methylbiphenyl

L  Get Quote

Cat. No.: B041195

Technical Guide: Safety and Handling of 2-
Cyano-4'-methylbiphenyl

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data and handling
precautions for 2-Cyano-4'-methylbiphenyl (CAS No. 114772-53-1). The information is
compiled from various Safety Data Sheets (SDS) and supported by references to standardized
experimental protocols.

Chemical Identification

Identifier Value

Chemical Name 2-Cyano-4'-methylbiphenyl

4'-Methylbiphenyl-2-carbonitrile, OTBN, 4'-

Synonyms )
Methyl-2-cyanobiphenyl

CAS Number 114772-53-1

Molecular Formula C14H11N

Molecular Weight

193.25 g/mol [1]

Structure

2-(p-tolyl)benzonitrile
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Hazard Identification and Classification

2-Cyano-4'-methylbiphenyl is classified as hazardous. The GHS classifications are

summarized below.

Hazard Class Category Hazard Statement
. H302: Harmful if swallowed[2]
Acute Toxicity, Oral Category 4
[31[4]
o H312: Harmful in contact with
Acute Toxicity, Dermal Category 4 ]
skin[4]
Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled[2][4]
Skin Corrosion/Irritation Category 2 H315: Causes skin irritation[2]
Serious Eye Damage/Eye H319: Causes serious eye
o Category 2A S
Irritation irritation[2]
] o H361: Suspected of damaging
Reproductive Toxicity Category 2 . )
fertility or the unborn child[5]
N o H372: Causes damage to
Specific Target Organ Toxicity
Category 1 organs through prolonged or
(Repeated Exposure)
repeated exposure[5]
Hazardous to the Aquatic ) o
] Category 1 H400: Very toxic to aquatic life
Environment, Acute Hazard
Hazardous to the Aquatic ] o
) H410: Very toxic to aquatic life
Environment, Long-term Category 1

Hazard

with long lasting effects[5]

Signal Word: Danger[5]

Toxicological Data

The following table summarizes the available quantitative toxicological data.
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Endpoint Species Route Value Reference
Rat
LDso Oral 1421 mg/kg bw [4]
(male/female)
Rat
LDso Dermal > 2000 mg/kg bw  [4]
(male/female)
ca. 42% of the
LCso Fish (Danio rerio) - concentration in
use (96 h)
ECso Daphnia magna - 2.2 mg/L (48 h)
Algae
ECso (Pseudokirchneri - 2.01 mg/L (72 h)

ella subcapitata)

Physical and Chemical Properties

Property Value
Appearance White to off-white crystalline powder[2]
Odor No information available
Melting Point 49 - 53 °C[2]
Boiling Point 320 °C[2]
Flash Point 138.3°C
Density 1.04 g/cm3
Water Solubility Insoluble[2]
Handling and Storage
Precautions for Safe Handling:
e Avoid contact with skin and eyes.[5]
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Do not breathe dust.

Use only in a well-ventilated area.

Wash hands thoroughly after handling.[4]

Do not eat, drink, or smoke when using this product.[4]

Wear appropriate personal protective equipment (PPE).[4]
Conditions for Safe Storage:

o Keep container tightly closed in a dry and well-ventilated place.
» Store in a cool place.

e Incompatible materials include strong oxidizing agents and acids.[5]

Personal Protective Equipment (PPE)

Protection Type Recommendation

_ Wear safety glasses with side-shields or
Eye/Face Protection )
chemical goggles.

) ) Wear impervious gloves (e.qg., nitrile rubber) and
Skin Protection _ _
protective clothing.

i ) Use a NIOSH-approved respirator with a
Respiratory Protection _ o _
particulate filter if dust is generated.

Experimental Protocols

While specific experimental reports for 2-Cyano-4'-methylbiphenyl are not publicly available,
the determination of its toxicological and physical properties typically follows standardized
methodologies, such as those established by the Organisation for Economic Co-operation and
Development (OECD).
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Acute Oral Toxicity (LDso): The "Harmful if swallowed" classification and the reported LDso
value are likely determined using one of the following OECD guidelines:

OECD Test Guideline 401 (Acute Oral Toxicity): This traditional method involves
administering the substance to groups of animals at various dose levels to determine the
dose that causes mortality in 50% of the animals.[6]

OECD Test Guideline 420 (Acute Oral Toxicity - Fixed Dose Procedure): This method uses a
stepwise procedure with a small number of animals to identify a dose that produces clear
signs of toxicity without causing mortality.[7]

OECD Test Guideline 423 (Acute Oral Toxicity - Acute Toxic Class Method): This sequential
testing method uses a minimal number of animals to classify a substance into a toxicity
category based on the observation of mortality at specific dose levels.[3]

OECD Test Guideline 425 (Acute Oral Toxicity - Up-and-Down Procedure): This method
involves dosing animals one at a time, with the dose for each subsequent animal being
adjusted up or down depending on the outcome for the previous animal.

Skin Irritation: The "Causes skin irritation” classification is typically based on in vivo or in vitro
testing.

OECD Test Guideline 404 (Acute Dermal Irritation/Corrosion): This in vivo test involves
applying the substance to the shaved skin of an animal (typically a rabbit) and observing for
signs of erythema (redness) and edema (swelling) over a period of time.[9]

OECD Test Guideline 439 (In Vitro Skin Irritation: Reconstructed Human Epidermis Test
Method): This in vitro method uses a reconstructed human epidermis model to assess the
potential of a chemical to cause skin irritation by measuring cell viability after exposure.[10]

Aquatic Toxicity: The environmental hazard classifications are based on data from aquatic
toxicity tests.

o OECD Test Guideline 203 (Fish, Acute Toxicity Test): This test determines the concentration
of a substance that is lethal to 50% of a test population of fish (LCso) over a 96-hour
exposure period.
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Physical Properties:

e Melting Point: Determined by packing the substance into a capillary tube and heating it in a
melting point apparatus. The temperature range from the first sign of melting to complete
liquefaction is recorded.[11][12]

e Boiling Point: Can be determined by distillation or by using a Thiele tube. The temperature at
which the vapor pressure of the liquid equals the atmospheric pressure is recorded as the
boiling point.[13][14]

o Water Solubility: Typically determined by adding an excess of the solid to water, agitating the
mixture until equilibrium is reached, and then measuring the concentration of the dissolved
substance in the water.[15][16]

Logical Workflow Diagram

The following diagram illustrates a general workflow for handling a chemical spill, a critical
aspect of laboratory safety.
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Initial Response

Chemical Spill Occurs Alert personnel in the immediate area Assess the situation
(Identify the chemical, estimate quantity)

Is the spill minor and can be handled intenally? Evacuate the area
Activate emergency response
Yes
Contain the spill i
Don PPE || wse absorvent materiais Neutralize (if applicable) Clean up the spill

Action

Final Steps

Decontaminate the area and equipment }—»‘ Dispose of waste in a labeled, sealed container }—b{ Report the incident

Click to download full resolution via product page

Figure 1: General workflow for handling a chemical spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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